1-(3-Cyclopentylpropanoyl)piperazine hydrochloride
Overview
Description
1-(3-Cyclopentylpropanoyl)piperazine hydrochloride (1CPP-HCl) is a cyclic amine derivative that has been studied for its potential applications in a variety of scientific research areas. 1CPP-HCl is a highly potent agonist of the histamine H3 receptor and has been used in a range of studies to investigate the effects of histamine H3 receptor activation. 1CPP-HCl has been used in studies of the central nervous system, cardiovascular system, and gastrointestinal system, as well as in studies of drug addiction and disease pathogenesis.
Mechanism of Action
1-(3-Cyclopentylpropanoyl)piperazine hydrochloride is an agonist of the histamine H3 receptor, which is a G-protein coupled receptor expressed in the brain, heart, lungs, and gastrointestinal tract. 1-(3-Cyclopentylpropanoyl)piperazine hydrochloride binds to the histamine H3 receptor, activating the receptor and leading to the release of neurotransmitters, including dopamine, norepinephrine, and acetylcholine. This activation of the receptor can lead to changes in behavior, cognition, and physiological processes.
Biochemical and Physiological Effects
1-(3-Cyclopentylpropanoyl)piperazine hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and acetylcholine in the brain, as well as to increase heart rate, blood pressure, and respiration rate. It has also been shown to reduce anxiety and improve cognitive performance. In addition, 1-(3-Cyclopentylpropanoyl)piperazine hydrochloride has been shown to have an anti-inflammatory effect and to reduce pain.
Advantages and Limitations for Lab Experiments
1-(3-Cyclopentylpropanoyl)piperazine hydrochloride has several advantages for use in laboratory experiments. It is highly potent and has a long duration of action, making it well-suited for use in long-term experiments. In addition, it is relatively easy to synthesize and is relatively stable, making it well-suited for use in experiments that require multiple doses. However, 1-(3-Cyclopentylpropanoyl)piperazine hydrochloride also has some limitations. It is not approved for human use and has not been tested in humans, so it is not suitable for use in experiments involving humans. In addition, it has not been tested in long-term studies, so the long-term effects of 1-(3-Cyclopentylpropanoyl)piperazine hydrochloride are not known.
Future Directions
1-(3-Cyclopentylpropanoyl)piperazine hydrochloride has potential applications in a wide range of scientific research areas. Future research should focus on further exploring the biochemical and physiological effects of 1-(3-Cyclopentylpropanoyl)piperazine hydrochloride, as well as on investigating the long-term effects of 1-(3-Cyclopentylpropanoyl)piperazine hydrochloride. In addition, further research should focus on investigating the potential therapeutic applications of 1-(3-Cyclopentylpropanoyl)piperazine hydrochloride, such as its use in the treatment of addiction and disease pathogenesis. Finally, further research should focus on developing more efficient and cost-effective methods for synthesizing 1-(3-Cyclopentylpropanoyl)piperazine hydrochloride.
Scientific Research Applications
1-(3-Cyclopentylpropanoyl)piperazine hydrochloride has been used in a wide range of scientific research applications, including studies of the central nervous system, cardiovascular system, and gastrointestinal system. It has been used to investigate the effects of histamine H3 receptor activation, as well as in studies of drug addiction and disease pathogenesis. In addition, 1-(3-Cyclopentylpropanoyl)piperazine hydrochloride has been used to investigate the effects of histamine H3 receptor activation on memory and learning, as well as to study the effects of histamine H3 receptor activation on the release of neurotransmitters.
properties
IUPAC Name |
3-cyclopentyl-1-piperazin-1-ylpropan-1-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O.ClH/c15-12(14-9-7-13-8-10-14)6-5-11-3-1-2-4-11;/h11,13H,1-10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYOLHVPKLYCCOT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)CCC(=O)N2CCNCC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1185293-00-8 |
Source
|
| Record name | 1-Propanone, 3-cyclopentyl-1-(1-piperazinyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1185293-00-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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